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Compound of Interest

Compound Name: 5-Hydroxy Rosiglitazone Sulfate

CAS No.: 1227162-75-5; 288853-63-4

Cat. No.: B3020056

Get Quote

Executive Summary & Substance Characterization
5-Hydroxy Rosiglitazone Sulfate (CAS: 288853-63-4) is a primary metabolite of the

thiazolidinedione class drug Rosiglitazone. While often handled in milligram quantities as a

reference standard, it retains significant pharmacological potency as a Peroxisome Proliferator-

Activated Receptor Gamma (PPAR

) agonist.

Critical Safety Premise: Unlike inert chemical byproducts, this metabolite must be treated with

the same high-containment protocols as the parent pharmaceutical. It is a suspected

reproductive toxin and presents chronic aquatic toxicity risks.[1] Under no circumstances

should this compound be discharged into municipal sewer systems.
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Property Data Operational Implication

Molecular Formula
Sulfur content requires specific

incineration scrubbing.

Solubility
Soluble in DMSO, Methanol;

Water (variable pH)

High mobility in aquatic

environments if spilled.

GHS Classification

Repr. 1B (May damage

fertility/unborn child)Aquatic

Chronic 2

Requires segregation from

general waste; Zero-drain

discharge policy.

RCRA Status
Not P/U-Listed; Manage as

Toxic Hazardous Waste

Do not mix with characteristic

wastes (oxidizers/corrosives).

Pre-Disposal Stabilization & Handling
Before waste generation occurs, the immediate environment must be secured to prevent cross-

contamination.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95/P100 respirator or handling within a certified Fume Hood (Class II, Type A2

or higher).

Dermal: Double Nitrile gloves (0.11 mm min thickness). Rationale: Thiazolidinediones can

permeate standard latex.

Body: Tyvek lab coat or rear-closing gown to prevent particulate accumulation on street

clothes.

Waste Segregation Logic
Incompatibility: Strong Oxidizing Agents.[2][3] (Mixing causes exothermic degradation).

Containerization: Amber glass or High-Density Polyethylene (HDPE). Avoid LDPE bags for

long-term liquid storage due to potential leaching.

Disposal Workflow: The "Zero-Release" Protocol
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The following workflow ensures complete destruction of the active pharmaceutical ingredient

(API) moiety.

Diagram 1: Waste Stream Decision Matrix
This logic gate ensures the compound is routed to the correct destruction facility (High-

Temperature Incineration) rather than a landfill.
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Waste Generation:
5-Hydroxy Rosiglitazone Sulfate
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(Trace Chemo/Toxic)
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Segregate: Halogenated
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Segregate: Non-Halogenated
(e.g., MeOH, DMSO)
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Safety Carboy (Vented Cap)
Label: 'Hazardous Waste - Toxic'
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Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure high-

temperature incineration.

Detailed Procedures
A. Solid Waste (Expired Standards, Contaminated Wipes)

Primary Containment: Place the vial or contaminated solid directly into a clear polyethylene

bag (4 mil thickness).

Secondary Containment: Seal the bag and place it into a rigid, screw-top wide-mouth

container (HDPE).

Labeling: Apply a hazardous waste tag.

Constituents: "5-Hydroxy Rosiglitazone Sulfate, Solid Debris."

Hazard Checkbox: Toxic.[1]

Disposal Path: Transfer to the facility's High Heat Incineration stream. Note: Do not

autoclave. Autoclaving does not guarantee chemical destruction of the thiazolidinedione ring.

B. Liquid Waste (HPLC Effluent, Stock Solutions)
Solvent Compatibility: Ensure the waste carboy is compatible with the solvent matrix (e.g.,

DMSO/Methanol).

Dilution Prohibition: Do not dilute with water to "lower" the concentration. This increases the

volume of hazardous waste and does not mitigate the toxicity.

Scavenging (Optional but Recommended): If generating large volumes of HPLC waste, pass

the effluent through an Activated Carbon filter inline if permitted by local EHS, though total

collection for incineration is the gold standard.

Emergency Spill Management
In the event of a powder spill, the priority is preventing aerosolization (inhalation risk) and drain

contamination.
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Diagram 2: Spill Response Loop

1. Identify & Isolate
(Evacuate immediate area)

2. Don PPE
(Double Gloves, N95/P100)

3. Containment
(Cover with damp absorbent pads)

4. Mechanical Pickup
(Scoop - NO Dust)If dust generated

5. Decontamination
(Soap/Water Wash x3)

6. Report
(EHS/Safety Officer)
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Figure 2: Closed-loop protocol for managing dry powder spills to prevent aerosolization.

Specific Cleanup Steps:

Dampen: Do not dry sweep. Cover the powder with a chemically inert absorbent pad

dampened with water or PEG-400 to suppress dust.

Scoop: Use a plastic scoop to lift the pad and powder. Place immediately into a waste bag.

Wash: Clean the surface with a soap/water solution. 5-Hydroxy Rosiglitazone Sulfate is

moderately soluble; surfactants aid in lifting the residue.

Verify: If using UV detection in the lab, a handheld UV lamp (254 nm) can help visualize

significant residues of the thiazolidinedione core on surfaces.

Regulatory Compliance & Coding
Compliance relies on accurate waste characterization.[3][4] While this specific metabolite is not

federally P-listed (acutely hazardous), it should be managed conservatively due to its biological

activity.

EPA RCRA Code: Generally Not Regulated (NR) unless mixed with characteristic solvents

(e.g., D001 for Methanol/Acetonitrile).

Best Practice Coding: Many institutions code this as "Non-RCRA Regulated Hazardous

Waste" or "State-Regulated Waste" to ensure it goes to a hazardous waste incinerator rather

than a municipal landfill.

Manifesting: Ensure the manifest explicitly lists "Organosulfur compound, solid, n.o.s

(Contains 5-Hydroxy Rosiglitazone Sulfate)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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